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Compound of Interest

Compound Name: trans-Phenothrin
CAS No.: 74430-94-7
Cat. No.: B15572839
Get Quote
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An In-depth Technical Guide to (1R)-trans-
Phenothrin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R)-trans-Phenothrin, also known as d-phenothrin, is a synthetic pyrethroid insecticide
valued for its potent and rapid insecticidal activity against a broad spectrum of pests.[1][2] As a
member of the Type | pyrethroids, it is a key active ingredient in various formulations for public
health, domestic, and veterinary applications.[1] This technical guide provides a comprehensive
overview of (1R)-trans-Phenothrin, focusing on its chemical identity, molecular structure,
physico-chemical properties, mechanism of action, analytical methodologies, and toxicological
profile to support research and development activities.

Chemical Identity and Molecular Structure
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(1R)-trans-Phenothrin is the most insecticidally active isomer of phenothrin.[3] Its chemical
identity is defined by its specific stereochemistry, which is crucial for its biological activity.

Identifier Value
CAS Number 26046-85-5[4]
Molecular Formula C23H2603][4]

(3-phenoxyphenyl)methyl (1R,3R)-2,2-dimethyl-

IUPAC Name 3-(2-methylprop-1-en-1-yl)cyclopropane-1-
carboxylate

Synonyms d-Phenothrin, Sumithrin

Molecular Weight 350.45 g/mol

Molecular Structure:

A simplified 2D representation of the molecular structure of (1R)-trans-Phenothrin.

Physico-chemical Properties

A summary of the key physico-chemical properties of (1R)-trans-Phenothrin is presented in
the table below. This data is essential for formulation development, environmental fate

assessment, and toxicological studies.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15572839/docs?utm_src=pdf-body#1r-trans-phenothrin-cas-number-and-molecular-structure
https://www.inchem.org/documents/ehc/ehc/ehc96.htm
https://www.lookchem.com/ProductWholeProperty_LCPL323869.htm
https://www.lookchem.com/ProductWholeProperty_LCPL323869.htm
https://www.benchchem.com/product/b15572839/docs?utm_src=pdf-body#1r-trans-phenothrin-cas-number-and-molecular-structure
https://www.benchchem.com/product/b15572839/docs?utm_src=pdf-body#1r-trans-phenothrin-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Pale yellow to yellow-brown
Appearance ] o [5]
viscous liquid

Boiling Point >290 °C [6]
Melting Point <25°C [6]
Vapor Pressure 0.16 mPa (20 °C) [3]
Water Solubility 2 mg/L (25 °C) [3]

Soluble in hexane, acetone,

Solubility in Organic Solvents methanol, and xylene (>1 [3]
ka/kg )

- Fairly stable in air but unstable
Stability , , _ . [3]
to light and in alkaline media.

Mechanism of Action

(1R)-trans-Phenothrin, like other pyrethroids, is a neurotoxin that primarily targets the voltage-
gated sodium channels in the nerve cells of insects.[7] Its mechanism of action leads to the
rapid paralysis and death of the target pest.

The key steps in the signaling pathway are as follows:

e Binding to Sodium Channels: (1R)-trans-Phenothrin binds to a specific site on the alpha-
subunit of the voltage-gated sodium channels in the neuronal membrane.

e Prolonged Channel Opening: This binding modifies the channel's gating kinetics, causing a
significant delay in the closing of the channel after activation.

o Persistent Sodium Influx: The prolonged opening leads to a persistent influx of sodium ions
(Na+) into the neuron.

e Hyperexcitation: The continuous influx of Na+ causes a state of hyperexcitation, leading to
repetitive nerve discharges.
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» Paralysis and Death: The uncontrolled nerve firing ultimately results in paralysis and the
death of the insect.
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(1R)-trans-Phenothrin Sodium Channel

Na+ Persistent Influx Hyperexcitation &

Paralysis & Death

Repetitive Firing

Click to download full resolution via product page

Mechanism of action of (1R)-trans-Phenothrin on insect neuronal sodium channels.

Experimental Protocols: Analytical Methods

The accurate determination of (1R)-trans-Phenothrin content and its isomeric purity is critical
for quality control and regulatory compliance. The Collaborative International Pesticides
Analytical Council (CIPAC) has established standardized methods for this purpose.

Determination of Total Phenothrin Content

Method: Gas Chromatography with Flame lonization Detection (GC-FID) (CIPAC Method
356/TC/(M)/3)[7]

Principle: This method quantifies the total amount of phenothrin isomers in a sample. A gas
chromatograph separates the components of the sample, and a flame ionization detector
provides a response proportional to the amount of each component.

General Procedure:
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Sample Preparation: A known weight of the (1R)-trans-Phenothrin technical material is
dissolved in a suitable solvent to a specific concentration.

Internal Standard: An internal standard, such as m-terphenyl, is added to both the sample
and calibration standards to correct for variations in injection volume and detector response.

[7]

GC Analysis: The prepared sample is injected into the gas chromatograph. The instrument is
equipped with a capillary column suitable for separating pyrethroids.

Quantification: The peak areas of the phenothrin isomers and the internal standard are
measured. The concentration of total phenothrin is calculated by comparing the peak area
ratios of the sample to those of a calibration curve prepared with certified reference
standards.

Determination of Isomer Ratio

Method: High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase
(CIPAC Method 356/TC/(M)/2)[7]

Principle: This method separates the different stereocisomers of phenothrin, allowing for the
determination of the (1R)-trans isomer content. A chiral stationary phase in the HPLC column
interacts differently with each enantiomer, resulting in their separation.

General Procedure:
Sample Preparation: A solution of the technical material is prepared in the mobile phase.
HPLC Analysis: The sample is injected into the HPLC system equipped with a chiral column.

Isomer Separation: The mobile phase composition and flow rate are optimized to achieve
baseline separation of the (1R)-trans, (1R)-cis, (1S)-trans, and (1S)-cis isomers.

Detection: A UV detector is typically used to monitor the elution of the isomers.

Calculation: The percentage of each isomer is calculated from the respective peak areas in
the chromatogram. The content of (1R)-trans-phenothrin is then determined by multiplying
the total isomer content (from GC-FID) by the percentage of the (1R)-trans isomer.[7]
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Analytical Workflow
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Workflow for the analytical determination of (1R)-trans-Phenothrin content and isomer ratio.

Toxicology Profile
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The toxicological profile of (1R)-trans-Phenothrin indicates low acute toxicity to mammals.
However, it is highly toxic to aquatic organisms and bees.

Acute Toxicity Data:

Species Route LDso /| LCso Reference
Rat Oral >5000 mg/kg [8]

Rat Dermal >2000 mg/kg [8]
Bobwhite Quail Oral >2510 mg/kg [8]
Bobwhite Quail Dietary (5-day) >5620 ppm [7109]
Honey Bee Contact 0.067 u g/bee [8]

Mysid Shrimp - 0.03 ppb [6]

No-Observed-Adverse-Effect-Level (NOAEL):

Species Study Type NOAEL Reference
2-generation )
Rat ] 1000 mg/kg diet [3]
reproduction
300 mg/kg bw/d
Rabbit Teratogenicity (oral) (Maternal and [7]

Developmental)

Environmental Fate

(1R)-trans-Phenothrin is susceptible to degradation in the environment, particularly by
sunlight (photodegradation).[2] In soil, it undergoes rapid decomposition under upland
conditions with a half-life of 1-2 days.[3] However, degradation is slower under flooded
conditions.[3] Its high toxicity to non-target organisms like aquatic invertebrates and bees
necessitates careful management to minimize environmental exposure.

Conclusion
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(1R)-trans-Phenothrin is a highly effective insecticide with a well-defined chemical profile and
mechanism of action. This guide provides essential technical information for researchers and
professionals working with this compound. The provided data on its physico-chemical
properties, analytical methods, and toxicology are critical for ensuring its safe and effective use
in the development of new products and for conducting further research. For detailed
experimental protocols, consultation of the official CIPAC handbooks is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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